Cas no 1550705-58-2 (5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1550705-58-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5803544
• PubChem ID: 81867544
• Update Time: 2024-01-12

5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1999397
• AKOS020849106
• 1550705-58-2

• Inchi： 1S/C12H11NO3/c1-7-3-8(2)5-9(4-7)11-10(12(14)15)6-13-16-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： FXIBUMSFKQUJCR-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų